Cas no 5464-83-5 ( )

• Product name: &nbsp
• CAS No: 5464-83-5
• MF: C₁₇H₂₆N₂O₃
• MW: 306.39994
• CID: 942365
• PubChem ID: 231955

  Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4,6-bis(morpholin-4-ylmethyl)phenol
• 2-Methyl-4,6-bis-morpholinomethyl-phenol
• AC1L5MTK
• AC1Q70CU
• AG-J-88561
• AR-1E3625
• CTK5A2065
• NSC28898
• 5464-83-5
• NSC-28898
• SCHEMBL11279318
• DTXSID20282942
•  

• Inchi： InChI=1S/C17H26N2O3/c1-14-10-15(12-18-2-6-21-7-3-18)11-16(17(14)20)13-19-4-8-22-9-5-19/h10-11,20H,2-9,12-13H2,1H3
• InChI Key： CWTCFCKGCJKUDC-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1O)CN2CCOCC2)CN3CCOCC3

Computed Properties

• Exact Mass: 306.19448
• Monoisotopic Mass: 306.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2Ų
• XLogP3: 0.9

Experimental Properties

• Density: 1.183
• Boiling Point: 434.3°C at 760 mmHg
• Flash Point: 216.5°C
• Refractive Index: 1.578
• PSA: 45.17
• LogP: 1.24080